Cas no 92455-53-3 (Z-D-Tyr(Bzl)-OH)

• Product Name: Z-D-Tyr(Bzl)-OH
• CAS No: 92455-53-3
• MF: C₂₄H₂₃NO₅
• MW: 405.443126916885
• MDL: MFCD00153349
• CID: 803470
• PubChem ID: 7408285
• Update Time: 2025-11-01

Z-D-Tyr(Bzl)-OH Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine,N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-
• (2R)-2-(phenylmethoxycarbonylamino)-3-(4-phenylmethoxyphenyl)propanoic acid
• Cbz-d-tyr(bzl)-oh
• N-A-CBZ-(O-BZL)-D-TYR
• Z-D-TYR(BZL)-OH
• AmbotzZAA1214
• Cbz-Tyr(Bn)-OH
• N-benzyloxycarbonyl-O-benzyl-L-tyrosine
• N-Cbz-L-Tyr(O-Bn)-OH
• N-Cbz-L-tyrosine(OBn)
• Z-Tyr(Bzl)-OH
• Z-Tyr(OBzl)-OH
• AKOS016842923
• N-alpha-BenZyloxycarbonyl-O-benZyl-D-tyrosine (CbZ-D-Tyr(BZl)-OH)
• AS-56704
• SCHEMBL9161282
• (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-[4-(BENZYLOXY)PHENYL]PROPANOIC ACID
• (R)-3-(4-(benzyloxy)phenyl)-2-(benzyloxycarbonylamino)propanoic acid
• Cbz-O-benzyl-D-Tyr
• EN300-7385671
• MFCD00153349
• 92455-53-3
• AKOS015910045
• DTXSID30428596
• G78002
• Z-D-Tyr(Bzl)-OH

• MDL： MFCD00153349
• Inchi： 1S/C24H23NO5/c26-23(27)22(25-24(28)30-17-20-9-5-2-6-10-20)15-18-11-13-21(14-12-18)29-16-19-7-3-1-4-8-19/h1-14,22H,15-17H2,(H,25,28)(H,26,27)/t22-/m1/s1
• InChI Key： IPAODWFPTVIUSZ-JOCHJYFZSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 405.15800
• Monoisotopic Mass: 405.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.249
• Melting Point: 113-119℃
• Boiling Point: 624.4 °C at 760 mmHg
• Flash Point: 331.5 °C
• PSA: 84.86000
• LogP: 4.57860

Z-D-Tyr(Bzl)-OH Security Information

• Storage Condition：Store in cold storage.

Additional information on Z-D-Tyr(Bzl)-OH

Introduction to Z-D-Tyr(Bzl)-OH (CAS No. 92455-53-3)

Z-D-Tyr(Bzl)-OH (CAS No. 92455-53-3) is a synthetic amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound, also known as Z-D-Tyrosine(Benzyl)-OH, is a protected form of the amino acid tyrosine, where the carboxyl group is protected by a benzyloxycarbonyl (Z) group and the hydroxyl group is protected by a benzyl (Bzl) group. The unique structure of Z-D-Tyr(Bzl)-OH makes it an essential building block in the synthesis of various peptides and proteins, particularly those involved in therapeutic applications.

The benzyloxycarbonyl (Z) protecting group is widely used in peptide synthesis due to its stability under mild conditions and its ease of removal under acidic conditions. This property makes Z-D-Tyr(Bzl)-OH an ideal choice for the stepwise synthesis of complex peptides, where precise control over the reactivity of amino acid residues is crucial. The benzyl (Bzl) protecting group on the hydroxyl group further enhances the stability and reactivity control of the tyrosine residue, making it suitable for a wide range of synthetic strategies.

Recent research has highlighted the importance of Z-D-Tyr(Bzl)-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Z-D-Tyr(Bzl)-OH can be used to synthesize peptides with enhanced bioavailability and reduced immunogenicity. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The ability to fine-tune the properties of these peptides through precise chemical modifications has opened new avenues for drug discovery and development.

In addition to its applications in medicinal chemistry, Z-D-Tyr(Bzl)-OH has also found use in basic research. Researchers at the University of California, San Francisco, have utilized this compound to study the structural and functional properties of proteins involved in cellular signaling pathways. By incorporating Z-D-Tyr(Bzl)-OH into synthetic peptides, they were able to gain insights into the mechanisms underlying protein-protein interactions and signal transduction processes. These findings have significant implications for understanding fundamental biological processes and developing targeted therapies.

The synthesis of Z-D-Tyr(Bzl)-OH involves several well-established chemical reactions. The first step typically involves the protection of tyrosine with a benzyloxycarbonyl group to form Z-tyrosine. This intermediate is then further modified by introducing a benzyl protecting group on the hydroxyl moiety to yield Z-D-Tyr(Bzl)-OH. The choice of reagents and reaction conditions is critical for achieving high yields and purity, which are essential for downstream applications.

The purity and quality of Z-D-Tyr(Bzl)-OH are crucial for its use in both research and industrial settings. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques not only confirm the identity and purity of Z-D-Tyr(Bzl)-OH but also help identify any potential impurities that could affect its performance in downstream applications.

In conclusion, Z-D-Tyr(Bzl)-OH (CAS No. 92455-53-3) is a versatile and important compound in the fields of medicinal chemistry and peptide synthesis. Its unique structure and properties make it an invaluable tool for researchers and chemists working on the development of novel therapeutic agents and fundamental biological studies. As research continues to advance, it is likely that new applications for Z-D-Tyr(Bzl)-OH will be discovered, further solidifying its importance in modern chemistry.